molecular formula C7H9ClN2O B12103235 2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol

2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol

Cat. No.: B12103235
M. Wt: 172.61 g/mol
InChI Key: DVCHIDKMDZZKBR-UHFFFAOYSA-N
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Description

2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol is a heterocyclic compound with a unique structure that includes a pyrrolizine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a chlorinated precursor with an amine to form the imino group, followed by cyclization to form the pyrrolizine ring. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, industrial methods may incorporate purification steps such as recrystallization or chromatography to ensure the compound meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce amines. Substitution reactions can result in a variety of functionalized pyrrolizine derivatives .

Scientific Research Applications

2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, potentially inhibiting or activating biological pathways. The exact mechanism can vary depending on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

    5-Benzoyl-2,3-dihydro-1H-pyrrolizine: This compound has a similar pyrrolizine ring but with different substituents.

    Ketorolac: A nonsteroidal anti-inflammatory drug with a related structure.

    2-chloro-5-inino-2,3-dihydro-1H-pyrrolizin-7α(5H)-ol: A closely related compound with slight structural variations.

Uniqueness

2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol is unique due to its specific substitution pattern and the presence of both chlorine and imino groups. This combination of functional groups provides distinct chemical reactivity and potential biological activity, setting it apart from similar compounds .

Properties

IUPAC Name

2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9ClN2O/c8-5-3-7(11)2-1-6(9)10(7)4-5/h1-2,5,9,11H,3-4H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DVCHIDKMDZZKBR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN2C1(C=CC2=N)O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

172.61 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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